6-((Methylsulfanyl)methyl)-2-(4-pyridinyl)-4-pyrimidinol

• IUPAC Name: 4-(methylsulfanylmethyl)-2-pyridin-4-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H11N3OS/c1-16-7-9-6-10(15)14-11(13-9)8-2-4-12-5-3-8/h2-6H,7H2,1H3,(H,13,14,15)
• InChI Key: LIBMNCJZHMMZLO-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CC(=O)NC(=N1)C2=CC=NC=C2
• Molecular Formula: C11H11N3OS
• DSSTOX Substance ID: DTXSID901198132
• Molecular Weight: 233.29 g/mol
• CAS No.: 478031-31-1

Description

The compound “6-((Methylsulfanyl)methyl)-2-(4-pyridinyl)-4-pyrimidinol” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, and form the basis for several important biological compounds like nucleotides.

Molecular Structure Analysis

The compound likely contains a pyrimidine ring and a pyridine ring, both of which are six-membered rings with nitrogen atoms. The methylsulfanyl group (-SCH3) and the hydroxyl group (-OH) are likely attached to the pyrimidine ring.

Chemical Reactions Analysis

Pyrimidine and pyridine derivatives are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, and can act as ligands in coordination compounds.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many biologically active pyrimidine derivatives act by interacting with enzymes or receptors in cells.

Future Directions

The future directions for research into this compound would likely depend on its potential applications. Pyrimidine and pyridine derivatives have a wide range of uses in fields like medicine, agriculture, and materials science.